Cas no 104535-37-7 (3,4-dihydro-2H-1,4-benzoxazin-7-ol)

3,4-Dihydro-2H-1,4-benzoxazin-7-ol is a heterocyclic organic compound featuring a benzoxazine core structure with a hydroxyl group at the 7-position. This scaffold is of significant interest in medicinal chemistry due to its versatility as a building block for bioactive molecules. The compound exhibits potential as an intermediate in the synthesis of pharmaceuticals, particularly for central nervous system (CNS) targets, owing to its ability to modulate neurotransmitter systems. Its structural motif is found in various compounds with demonstrated biological activities, including antimicrobial, anti-inflammatory, and neuroprotective effects. The presence of the hydroxyl group enhances its reactivity, enabling further functionalization for drug development. Its stability and synthetic accessibility make it valuable for research and industrial applications.

3,4-dihydro-2H-1,4-benzoxazin-7-ol structure

104535-37-7 structure

Product Name:3,4-dihydro-2H-1,4-benzoxazin-7-ol

CAS No:104535-37-7

MF:C₈H₉NO₂

MW:151.162562131882

MDL:MFCD11101010

CID:829081

PubChem ID:19386564

Update Time:2025-11-01

3,4-dihydro-2H-1,4-benzoxazin-7-ol Chemical and Physical Properties

Names and Identifiers

- 3,4-Dihydro-2H-benzo[b][1,4]oxazin-7-ol
- 3,4-Dihydro-2H-benzo[1,4]oxazin-7-ol
- 3,4-dihydro-2H-1,4-benzoxazin-7-ol
- 2,3-dihydro-7-hydroxy-4H-benzo[1,4]oxazine
- 2H-1,4-Benzoxazin-7-ol,3,4-dihydro
- 7-hydroxy-3,4-dihydro-2H-1,4-benzoxazine
- 7-hydroxybenzomorpholine
- CTK8G4896
- MB09266
- QC-8964
- RW2718
- SureCN2746377
- 2H-1,4-BENZOXAZIN-7-OL, 3,4-DIHYDRO-
- MDL： MFCD11101010
- Inchi： 1S/C8H9NO2/c10-6-1-2-7-8(5-6)11-4-3-9-7/h1-2,5,9-10H,3-4H2
- InChI Key： OMQHSWHJETUHBX-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=CC=2NCC1)O

Computed Properties

Exact Mass: 151.06337
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0

Experimental Properties

Density: 1.241
PSA: 41.49

3,4-dihydro-2H-1,4-benzoxazin-7-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM157373-1g	3,4-dihydro-2H-benzo[b][1,4]oxazin-7-ol	104535-37-7	95%	1g	$720	2021-06-08
Chemenu	CM157373-1g	3,4-dihydro-2H-benzo[b][1,4]oxazin-7-ol	104535-37-7	95%	1g	$755	2023-11-26
eNovation Chemicals LLC	Y1193333-0.25g	3,4-Dihydro-2H-1,4-benzoxazin-7-ol	104535-37-7	95%	0.25g	$240	2024-07-20
eNovation Chemicals LLC	Y1193333-1g	3,4-Dihydro-2H-1,4-benzoxazin-7-ol	104535-37-7	95%	1g	$575	2024-07-20
eNovation Chemicals LLC	Y1193333-5g	3,4-Dihydro-2H-1,4-benzoxazin-7-ol	104535-37-7	95%	5g	$915	2024-07-20
eNovation Chemicals LLC	Y0977706-1g	3,4-dihydro-2H-benzo[b][1,4]oxazin-7-ol hydrochloride	104535-37-7	95%	1g	$875	2023-05-16
eNovation Chemicals LLC	K13424-5g	3,4-Dihydro-2H-benzo[1,4]oxazin-7-ol	104535-37-7	97%	5g	$1000	2023-05-16
eNovation Chemicals LLC	K13424-10g	3,4-Dihydro-2H-benzo[1,4]oxazin-7-ol	104535-37-7	97%	10g	$1800	2023-05-16
TRC	D452748-10mg	3,4-Dihydro-2H-benzo[b][1,4]oxazin-7-ol	104535-37-7		10mg	$ 50.00	2022-06-05
TRC	D452748-50mg	3,4-Dihydro-2H-benzo[b][1,4]oxazin-7-ol	104535-37-7		50mg	$ 135.00	2022-06-05

3,4-dihydro-2H-1,4-benzoxazin-7-ol Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on 3,4-dihydro-2H-1,4-benzoxazin-7-ol

Comprehensive Overview of 3,4-dihydro-2H-1,4-benzoxazin-7-ol (CAS No. 104535-37-7): Properties, Applications, and Research Insights

3,4-dihydro-2H-1,4-benzoxazin-7-ol (CAS No. 104535-37-7) is a heterocyclic organic compound featuring a benzoxazine core structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile scaffold, which serves as a precursor for synthesizing bioactive molecules. The presence of a hydroxyl group at the 7-position enhances its reactivity, making it a valuable intermediate in medicinal chemistry. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development and antioxidant formulations, aligning with current trends in neurodegenerative disease therapeutics.

In recent years, the demand for benzoxazine derivatives like 3,4-dihydro-2H-1,4-benzoxazin-7-ol has surged, driven by their role in designing selective enzyme inhibitors and receptor modulators. Its structural similarity to naturally occurring alkaloids has also sparked interest in natural product synthesis. A growing body of literature explores its utility in green chemistry protocols, addressing sustainability concerns in synthetic workflows. This aligns with the broader industry shift toward eco-friendly synthesis methods, a topic frequently searched in academic and industrial databases.

The compound's physicochemical properties, including its moderate solubility in polar solvents and thermal stability, make it suitable for diverse reaction conditions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity assessment, reflecting the emphasis on quality control in modern chemical manufacturing. Discussions in online forums often highlight challenges in scale-up synthesis of such heterocycles, underscoring the need for optimized catalytic systems.

Emerging studies suggest potential synergies between 3,4-dihydro-2H-1,4-benzoxazin-7-ol and nanotechnology applications, particularly in drug delivery systems. This intersects with trending searches on nanocarrier functionalization and targeted therapy. Furthermore, its radical scavenging activity has been investigated in cosmetic science, tapping into the booming market for anti-aging ingredients—a frequently queried topic in consumer health platforms.

From a regulatory perspective, the compound's safety profile remains under active investigation, with particular focus on metabolic pathways and toxicological thresholds. These aspects resonate with industry professionals searching for REACH compliance data and structure-activity relationship (SAR) studies. The integration of computational tools like molecular docking has accelerated its exploration in virtual screening campaigns, a hot topic in AI-driven drug discovery communities.

In conclusion, 3,4-dihydro-2H-1,4-benzoxazin-7-ol represents a multifaceted compound bridging traditional organic synthesis with cutting-edge applications. Its relevance to precision medicine, sustainable chemistry, and material science ensures continued research interest, as evidenced by citation trends in patent literature and scholarly articles. Future directions may explore its chiral resolution techniques and biocatalytic modification—areas gaining traction in search engine analytics.